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Compound of Interest

Compound Name: 1-Bromoeicosane

Cat. No.: B1265406 Get Quote

Technical Guide: 1-Bromoeicosane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 1-Bromoeicosane, a long-chain saturated halogenated aliphatic hydrocarbon.

The information presented is intended to support research and development activities where

this compound is of interest.

Core Physicochemical Data
The molecular formula and molecular weight of 1-Bromoeicosane are summarized below. This

data is compiled from comprehensive chemical databases.

Property Value Citations

Molecular Formula C20H41Br [1][2][3]

Linear Formula CH3(CH2)19Br [4]

Molecular Weight 361.44 g/mol [3][4]

361.4 g/mol [1]

361.444 g/mol [2]

Synonyms: Eicosyl bromide, n-Eicosyl bromide[2][3][5]
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Experimental Protocols and Signaling Pathways
Detailed experimental protocols and specific signaling pathways involving 1-Bromoeicosane
are highly application-dependent and are not broadly available in general chemical property

databases. Researchers are advised to consult specialized literature relevant to their specific

field of investigation for detailed methodologies.

Due to the absence of specific signaling pathway information related to 1-Bromoeicosane in

the conducted search, a corresponding visualization is not applicable at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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